molecular formula C8H9N3O B8635884 (4-Azidomethyl-phenyl)-methanol

(4-Azidomethyl-phenyl)-methanol

Cat. No.: B8635884
M. Wt: 163.18 g/mol
InChI Key: VVGSGMISAANDCM-UHFFFAOYSA-N
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Description

(4-Azidomethyl-phenyl)-methanol is a useful research compound. Its molecular formula is C8H9N3O and its molecular weight is 163.18 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H9N3O

Molecular Weight

163.18 g/mol

IUPAC Name

[4-(azidomethyl)phenyl]methanol

InChI

InChI=1S/C8H9N3O/c9-11-10-5-7-1-3-8(6-12)4-2-7/h1-4,12H,5-6H2

InChI Key

VVGSGMISAANDCM-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1CN=[N+]=[N-])CO

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A mixture of (4-Chloromethyl-phenyl)-methanol (5 g, 31.9 mmol) and sodium azide (2.283 g, 35.1 mmol) in 50 mL DMF was stirred at 90° C. for 16 h. The reaction mixture was concentrated in vacuo and the residue was treated with DCM and extracted with water. The organic layer was dried over MgSO4 and evaporated to give the title compound which was used in the next step without further purification. 1H-NMR (CDCl3, 400 MHz) 7.38-7.31 (m, 4H), 4.52 (d, 2H, 5.6 Hz), 4.42 (s, 2H).
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Synthesis routes and methods II

Procedure details

Azide 4 (2.0 g, 12.4 mmol) was dissolved in MeOH (50 ml) and cooled to 0° C. before NaBH4 was added slowly and the reaction mixture was stirred for 1 hour, after which the solvent was evaporated. The residue obtained was dissolved in ethyl acetate (50 ml) and water (50 ml), the phases were separated and the organic phase was washed with water (100 ml), dried over Na2SO4, and evaporated to yield 5 as a clear oil (1.96 g, 12.0 mmol, 97%). Rf=0.45 (DCM); νmax=cm−1; 1H NMR (300 MHz, CDCl3) δ=7.40 (d, 3J(H,H) 8.2 Hz, 2H, ArCH α to CH2OH), 7.33 (d, 3J(H,H)=8.2 Hz, 2H, ArCH α to CH2N3), 4.71 (s, 2H, CH2OH), 4.34 (s, 2H, CH2N3), 1.80 (bs, 1H, OH); 13C NMR (75 MHz, CDCl3) δ=141.0 (ArCCH2OH), 134.7 (ArCCH2N3), 128.5 (ArCH α to CH2N3), 127.4 (ArCH α to CH2OH), 64.9 (CH2OH), 54.5 (CH2N3).
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Synthesis routes and methods III

Procedure details

4-(Chloromethyl)-benzylalcohol (5.01 g, 32 mmol) and NaN3 (2.50 g, 38.4 mmol) were stirred in DMF (25 mL) at 90° C. for 17 h. The solvent was removed under reduced pressure and the residue was partitioned between water (50 mL) and Et2O (100 mL). The aqueous layer was extracted with Et2O (2×50 mL) and the combined org. layers were dried over Na2SO4. After filtration the solvent was removed under reduced pressure to give (4-azidomethyl-phenyl)-methanol, pure enough for further reaction.
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